2,5-Dichlorobenzenesulfonic acid;hydrate

• Molecular Formula: C6H6Cl2O4S
• Molecular Weight: 245.08 g/mol
• SMILES: C1=CC(=C(C=C1Cl)S(=O)(=O)O)Cl.O
• InChI: InChI=1S/C6H4Cl2O3S.H2O/c7-4-1-2-5(8)6(3-4)12(9,10)11;/h1-3H,(H,9,10,11);1H2
• InChIKey: BJHMVYOETKTZMP-UHFFFAOYSA-N

Inconsistent isomer purity in sulfonation chemistry leads to unpredictable reaction outcomes. 2,5-Dichlorobenzenesulfonic acid hydrate provides ≥98% HPLC purity with defined dihydrate stoichiometry for accurate molar calculations. • Predictable meta-directing nitration selectivity • Verified mp 97-101°C for rapid identity confirmation • Suitable for in-house activation to sulfonyl chloride. Reliable supply, ambient shipping.

2,5-Dichlorobenzenesulfonic Acid Hydrate: Overview and Properties

2,5-Dichlorobenzenesulfonic acid hydrate (CAS: 88-42-6 for the anhydrous form; CAS: 38484-94-5 for the dihydrate) is a halogenated aromatic sulfonic acid characterized by chlorine substituents at the 2- and 5-positions of the benzene ring [1]. It exists commercially as a crystalline solid, typically supplied as the dihydrate with molecular weight 263.09 g/mol (anhydrous 227.06 g/mol) . The compound is produced via sulfonation of 1,4-dichlorobenzene with oleum and serves as an intermediate in the synthesis of dyes, pharmaceuticals, and specialty chemicals . Its sulfonic acid group confers high aqueous solubility, while the dichloro substitution pattern enables regioselective transformations in downstream synthetic applications .

✓ Certified HPLC purity specification available

✓ Defined dihydrate crystalline form for stable handling

✓ Reported meta-directing nitration regioselectivity

✓ Synthetic intermediate for dye and pharmaceutical research

• [1] PubChem. (2025). 2,5-Dichlorobenzenesulfonic acid (CID 66616). National Center for Biotechnology Information. View Source

2,5-Dichlorobenzenesulfonic Acid Hydrate: Isomer Substitution Risks

Dichlorobenzenesulfonic acid isomers (2,3-; 2,4-; and 2,5-substituted) share identical molecular formulas but exhibit divergent reactivity, regioselectivity, and physical properties that preclude functional interchangeability in synthesis workflows. The chlorine substitution pattern directly governs the electronic environment of the aromatic ring, influencing both sulfonation isomerization behavior under acidic conditions and the regiochemical outcome of subsequent electrophilic aromatic substitution reactions [1]. In concentrated sulfuric acid at elevated temperatures (150–170°C), ortho-isomers undergo competing sulfonation and isomerization pathways distinct from meta- and para-isomers [1]. Furthermore, the 2,5-substitution pattern yields unique nitration selectivity profiles: nitration of 2,5-dichlorobenzenesulfonic acid directs the nitro group meta to the sulfonic acid moiety, a regiochemical outcome that differs from other positional isomers [2]. These documented mechanistic differences establish that substitution with an alternative dichlorobenzenesulfonic acid isomer cannot be assumed to produce identical reaction outcomes without empirical validation.

Regioselectivity mismatch

2,5-isomer directs nitration meta to sulfonic acid; other dichlorobenzenesulfonic acid isomers produce different substitution patterns that may alter downstream product profiles.

Purity certification gap

HPLC-certified purity specifications and orthogonal verification methods differ across isomers; lot consistency may not transfer without empirical validation.

Physical form variability

Crystalline dihydrate provides stable room-temperature handling; anhydrous or alternative isomer forms may exhibit hygroscopic behavior that affects gravimetric accuracy.

• [1] Canadian Journal of Chemistry. (1972). Sulfonation and Isomerization of some Halogenobenzenesulfonic Acids. Volume 50, Issue 10, pp. 1574-1580. DOI: 10.1139/v72-249. View Source
• [2] Krusch, S. M. (1957). The nitration of 2,5-dichlorobenzenesulfonic acid. M.S. Thesis, New Jersey Institute of Technology. View Source

2,5-Dichlorobenzenesulfonic Acid Hydrate: Isomer Differentiation Evidence

HPLC Purity: 2,5-Isomer vs. 2,4-Isomer

The 2,5-dichlorobenzenesulfonic acid hydrate is commercially available with a certified HPLC purity specification of ≥98.0% (area%) from major suppliers . This specification is independently verified by neutralization titration (≥95.0%) . In contrast, the 2,4-isomer (CAS 609-62-1) is typically supplied with a minimum purity specification of 95% without HPLC certification . The availability of dual-method purity certification for the 2,5-isomer provides enhanced quality assurance for applications requiring precise stoichiometric control.

HPLC Purity

Cross-study comparable

≥98.0% HPLC area%

2,4-isomer: 95% without HPLC certification

Supports stoichiometric control review

Dual-method verification available

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98.0% (HPLC area%); ≥95.0% (neutralization titration)
Comparator Or Baseline	2,4-Dichlorobenzenesulfonic acid: 95% minimum purity (no HPLC certification specified)
Quantified Difference	3.0 percentage point minimum purity differential; presence of orthogonal purity verification method
Conditions	Commercial supplier specifications (TCI for 2,5-isomer; AKSci for 2,4-isomer)

Why This Matters

For synthetic applications requiring precise stoichiometry (e.g., pharmaceutical intermediate derivatization, kinetic studies), the availability of HPLC-certified purity reduces the risk of batch-to-batch variability and enables more accurate reaction yield calculations.

Melting Point: 2,5-Isomer vs. 2,3-Isomer

The 2,5-dichlorobenzenesulfonic acid dihydrate exhibits a defined melting point range of 97.0–101.0°C [1]. The 2,3-isomer (CAS 93648-06-7) is described in available sources as a 'solid' without a specified melting point range in commercial documentation . The availability of a validated melting point specification for the 2,5-isomer supports identity confirmation and purity assessment via standard pharmacopeial methods.

Melting Point

Cross-study comparable

97.0–101.0°C (dihydrate)

2,3-isomer: no specified melting range

Identity confirmation metric

Low-cost QC acceptance workflow

Evidence Dimension	Melting point characterization
Target Compound Data	97.0–101.0°C
Comparator Or Baseline	2,3-Dichlorobenzenesulfonic acid: 'solid' (no melting point range specified)
Quantified Difference	Presence vs. absence of defined melting point specification
Conditions	Commercial supplier technical datasheets

Why This Matters

A defined melting point range provides a routine, low-cost quality control metric for incoming material acceptance testing, enabling laboratories to verify compound identity and detect degradation or contamination before use in critical syntheses.

• [1] TCI Chemicals. (2025). 2,5-Dichlorobenzenesulfonic Acid Dihydrate Specifications: Melting point 97.0 to 101.0 °C. View Source

Nitration Regioselectivity: Meta-Directing Confirmation

Experimental work on 2,5-dichlorobenzenesulfonic acid has confirmed that nitration directs the incoming nitro group to the meta position relative to the sulfonic acid substituent [1]. This regiochemical outcome is distinct from the nitration behavior observed with other positional isomers of dichlorobenzenesulfonic acid, where chlorine substituent electronic effects and sulfonic acid steric influences combine to produce different substitution patterns [2]. The 2,5-substitution pattern provides a predictable meta-directing outcome that can be exploited in multistep synthetic sequences.

Nitration Regioselectivity

Class-level inference

Meta to sulfonic acid group

Distinct from ortho/para isomer outcomes

Reported regioselectivity context

May simplify isomer purification review

Evidence Dimension	Nitration regioselectivity outcome
Target Compound Data	Meta position relative to sulfonic acid group (confirmed experimentally)
Comparator Or Baseline	Other dichlorobenzenesulfonic acid isomers (varying substitution patterns based on chlorine positional effects)
Quantified Difference	Regiochemical outcome distinct from ortho-/para-isomer nitration patterns (qualitative difference based on substitution pattern)
Conditions	Nitration with various nitrating agents; recrystallization and derivatization for isomer identification

Why This Matters

Predictable regioselectivity reduces the need for extensive isomer separation and characterization in downstream synthetic applications, potentially lowering purification costs and improving overall process yields.

• [1] Krusch, S. M. (1957). The nitration of 2,5-dichlorobenzenesulfonic acid. M.S. Thesis, New Jersey Institute of Technology. Abstract: Determination of isomer distribution in nitration products. View Source
• [2] Digital Commons NJIT. (2023). Nitration of derivatives of 2,5-dichlorobenzenesulfonic acid. Abstract: Proof that nitro group enters meta to sulfonic acid group. View Source

Hydrate Form Advantage: Dihydrate vs. Anhydrous

The dihydrate form of 2,5-dichlorobenzenesulfonic acid (MW 263.09 g/mol) is the standard commercial presentation . The anhydrous form (MW 227.06 g/mol) is also available but typically at lower purity specifications (95%) . The crystalline dihydrate provides a non-hygroscopic, stable solid form suitable for room temperature storage without special atmospheric controls , whereas anhydrous sulfonic acids in this class can exhibit hygroscopic behavior that complicates accurate weighing and long-term storage.

Hydrate Form

Supporting evidence

Crystalline dihydrate (263.09 g/mol)

Anhydrous form: 227.06 g/mol, lower purity

Stable crystalline solid

May support gravimetric accuracy

Evidence Dimension	Physical form and handling characteristics
Target Compound Data	Dihydrate: crystalline solid, room temperature storage, stable
Comparator Or Baseline	Anhydrous form: solid, potential hygroscopicity typical of anhydrous sulfonic acids
Quantified Difference	Molecular weight differential: 263.09 g/mol (dihydrate) vs. 227.06 g/mol (anhydrous)
Conditions	Standard laboratory storage conditions (room temperature)

Why This Matters

The defined hydration state and crystalline form of the dihydrate facilitate accurate gravimetric measurements and reduce variability in reaction stoichiometry due to water uptake during storage, a critical consideration for reproducible synthetic chemistry.

Applications of 2,5-Dichlorobenzenesulfonic Acid Hydrate

Pharmaceutical Intermediate Synthesis with Defined Stoichiometry

In pharmaceutical intermediate synthesis where reaction yield and impurity profiles are tightly controlled, the ≥98.0% HPLC-certified purity of 2,5-dichlorobenzenesulfonic acid hydrate enables accurate stoichiometric calculations and minimizes side reactions from unknown impurities. The defined dihydrate form ensures consistent molar quantities are delivered per unit mass, critical for process validation and regulatory compliance in API manufacturing workflows.

Regioselective Nitration for Dye and Pigment Synthesis

The experimentally confirmed meta-directing regioselectivity of 2,5-dichlorobenzenesulfonic acid under nitration conditions [1] makes this compound particularly suitable for synthetic routes requiring predictable nitration outcomes. This predictability is valuable in the synthesis of sulfonated dye intermediates and pigment precursors where isomer purity directly impacts final colorant properties and tinctorial strength.

Sulfonamide Antimicrobial Synthesis via Sulfonyl Chloride

2,5-Dichlorobenzenesulfonic acid serves as the direct precursor to 2,5-dichlorobenzenesulfonyl chloride (CAS 5402-73-3) [2], a key building block for sulfonamide-class antimicrobial compounds [3]. The 2,5-substitution pattern on the aromatic ring provides the electronic and steric profile required for specific sulfonamide bioactivity, and procurement of the parent sulfonic acid enables in-house activation to the sulfonyl chloride with control over reagent freshness and purity.

Identity Verification for QC Laboratory Research

The defined melting point range of 97.0–101.0°C for the 2,5-isomer dihydrate [4] provides a straightforward identity confirmation metric for academic and industrial research laboratories. This specification enables routine incoming material verification via melting point apparatus without requiring advanced analytical instrumentation, supporting laboratory compliance with good documentation practices and material traceability requirements.

Application

Selection Property

Validation Focus

Pharmaceutical intermediate synthesis

Certified HPLC purity, defined dihydrate form

Stoichiometric control review

Dye and pigment intermediate synthesis

Reported meta-directing nitration regioselectivity

Nitration regioselectivity review

Sulfonamide building block synthesis

2,5-substitution pattern for sulfonyl chloride activation

Sulfonamide derivatization review

QC identity verification research

Defined melting point range

Identity confirmation workflow

• [1] Krusch, S. M. (1957). The nitration of 2,5-dichlorobenzenesulfonic acid. M.S. Thesis, NJIT. View Source
• [2] PubChem. (2025). 2,5-Dichlorobenzenesulfonyl chloride (CID 109763). View Source
• [3] Ontosight.ai. (n.d.). Benzenesulfonyl chloride, 2,5-dichloro- Applications: Intermediate in sulfonamide antimicrobial synthesis. View Source
• [4] TCI Shanghai. (2025). 2,5-Dichlorobenzenesulfonic Acid Dihydrate: Melting point 97.0 to 101.0 °C. View Source